Cas no 1174874-40-8 (3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid)

• Product Name: 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid
• CAS No: 1174874-40-8
• MF: C₁₄H₁₄F₂N₆O₂
• MW: 336.296768665314
• MDL: MFCD10699068
• CID: 4683516
• PubChem ID: 45600698
• Update Time: 2025-06-14

3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• SBB026825
• STK510235
• 3-[7-(difluoromethyl)-5-(1-ethylpyrazol-4-yl)-8-hydro-1,2,4-triazolo[1,5-a]pyr imidin-2-yl]propanoic acid
• 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid

• MDL： MFCD10699068
• Inchi： 1S/C14H14F2N6O2/c1-2-21-7-8(6-17-21)9-5-10(13(15)16)22-14(18-9)19-11(20-22)3-4-12(23)24/h5-7,13H,2-4H2,1H3,(H,23,24)
• InChI Key： FXHQTUVDLGYYBL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=NN(CC)C=2)=NC2=NC(CCC(=O)O)=NN12)F

Computed Properties

• Exact Mass: 336.115
• Monoisotopic Mass: 336.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2

Additional information on 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid

Comprehensive Analysis of 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid (CAS No. 1174874-40-8)

The compound 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid (CAS No. 1174874-40-8) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural properties and potential applications. This heterocyclic compound belongs to the triazolopyrimidine class, which is known for its diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinity, making it a subject of ongoing studies in drug discovery and development.

One of the key features of 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid is its difluoromethyl group, which enhances its metabolic stability and bioavailability. This modification is crucial for improving the compound's efficacy in enzyme inhibition and receptor modulation. Recent studies have explored its potential as a therapeutic agent for inflammatory diseases, owing to its ability to target specific signaling pathways. The ethyl-pyrazole moiety further contributes to its selective binding, making it a promising candidate for precision medicine.

In the agrochemical sector, CAS No. 1174874-40-8 has been investigated for its role in crop protection. Its triazolopyrimidine core exhibits herbicidal and fungicidal properties, aligning with the growing demand for sustainable agriculture solutions. Farmers and researchers are increasingly searching for eco-friendly alternatives to traditional pesticides, and this compound's low environmental impact positions it as a viable option. Additionally, its mode of action against resistant strains of pathogens has sparked interest in integrated pest management strategies.

The synthesis of 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid involves a multi-step process, including cyclization reactions and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. The compound's crystalline form and solubility profile are critical factors in its formulation, especially for oral bioavailability in pharmaceutical applications.

From a commercial perspective, the demand for CAS No. 1174874-40-8 is driven by its versatility and patent landscape. Companies are investing in process optimization to scale up production while maintaining cost-effectiveness. The compound's intellectual property status and regulatory compliance are also key considerations for market entry. As the industry shifts toward green chemistry, innovations in catalytic synthesis and waste reduction are being explored to enhance the sustainability of its manufacturing.

In conclusion, 3-7-(difluoromethyl)-5-(1-ethyl-1H-pyrazol-4-yl)-1,2,4triazolo1,5-apyrimidin-2-ylpropanoic acid represents a cutting-edge compound with broad applications in both life sciences and agriculture. Its molecular design and functional efficacy make it a valuable subject for ongoing research and development. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and food security.